Cas no 5861-83-6 (4-[[benzenesulfonyl-(4-methoxyphenyl)amino]methyl]-N-[(2-methoxyphenyl)methyl]benzamide)

• Product Name: 4-[[benzenesulfonyl-(4-methoxyphenyl)amino]methyl]-N-[(2-methoxyphenyl)methyl]benzamide
• CAS No: 5861-83-6
• MF: C₂₉H₂₈N₂O₅S
• MW: 516.608026504517
• CID: 386305
• PubChem ID: 999195
• Update Time: 2025-04-19

4-[[benzenesulfonyl-(4-methoxyphenyl)amino]methyl]-N-[(2-methoxyphenyl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[benzenesulfonyl-(4-methoxyphenyl)amino]methyl]-N-[(2-methoxyphenyl)methyl]benzamide
• 4-[[N-(benzenesulfonyl)-4-methoxyanilino]methyl]-N-[(2-methoxyphenyl)methyl]benzamide
• 5861-83-6
• SMSF0008266
• 4-{[(Benzenesulfonyl)(4-methoxyphenyl)amino]methyl}-N-[(2-methoxyphenyl)methyl]benzamide
• BIM-0006919.P001
• CBMicro_006837
• CB09161
• N-(2-methoxybenzyl)-4-{[(4-methoxyphenyl)(phenylsulfonyl)amino]methyl}benzamide
• AKOS003201480
• Oprea1_244675
• DTXSID70359774

• Inchi： 1S/C29H28N2O5S/c1-35-26-18-16-25(17-19-26)31(37(33,34)27-9-4-3-5-10-27)21-22-12-14-23(15-13-22)29(32)30-20-24-8-6-7-11-28(24)36-2/h3-19H,20-21H2,1-2H3,(H,30,32)
• InChI Key： XSPAGDURVKPWTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C1C=CC(=CC=1)OC)CC1C=CC(C(NCC2C=CC=CC=2OC)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 516.17204
• Monoisotopic Mass: 516.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.269
• Refractive Index: 1.625
• PSA: 84.94